Cas no 2172294-91-4 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid
• CAS No: 2172294-91-4
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 6369062
• PubChem ID: 165527953
• Update Time: 2025-10-30

2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid
• 2172294-91-4
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-8-methyl-2,8-diazaspiro[4.5]decane-4-carboxylic acid
• EN300-1455782

• Inchi： 1S/C25H28N2O4/c1-26-12-10-25(11-13-26)16-27(14-22(25)23(28)29)24(30)31-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-22H,10-16H2,1H3,(H,28,29)
• InChI Key： ISXSYAVEYTUCLR-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CCN(C)CC2)=O

Computed Properties

• Exact Mass: 420.20490738g/mol
• Monoisotopic Mass: 420.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid

Introduction to 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid (CAS No. 2172294-91-4)

2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid, identified by its CAS number 2172294-91-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of spirocyclic diamines, which are known for their unique structural and functional properties. The presence of a fluoren-9-ylmethyl esterase moiety and a spirocyclic framework suggests potential applications in drug design, particularly in the development of novel bioactive molecules.

The molecular structure of this compound features a spirocyclic core, which is a key feature contributing to its stability and reactivity. The spirocyclic arrangement provides a rigid scaffold that can be exploited for the design of molecules with specific binding affinities. Additionally, the methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of spirocyclic compounds in drug discovery. Studies have shown that spirocyclic diamines can exhibit enhanced binding affinity to biological targets due to their unique conformational flexibility and ability to form multiple hydrogen bonds. This makes them particularly attractive for the development of small-molecule drugs targeting enzymes and receptors involved in various diseases.

The fluoren-9-ylmethyl esterase moiety in this compound is particularly noteworthy, as fluorene derivatives are known for their broad spectrum of biological activities. For instance, fluorene-based compounds have been investigated for their potential as kinase inhibitors, DNA intercalators, and photodynamic agents. The methoxycarbonyl group further enhances the compound's potential as a pharmacophore by providing a site for further functionalization through ester hydrolysis or transesterification reactions.

In the context of current research, this compound has been explored as a precursor in the synthesis of more complex bioactive molecules. The spirocyclic core serves as an excellent platform for introducing additional functional groups while maintaining structural integrity. This has led to its use in the development of novel scaffolds for antimicrobial, anti-inflammatory, and anticancer agents.

The synthesis of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by protection-deprotection strategies to introduce the fluorene and methoxycarbonyl groups. These synthetic routes often employ transition metal catalysis to achieve high yields and selectivity.

One of the most compelling aspects of this compound is its potential as a building block for peptidomimetics. Spirocyclic diamines can mimic peptide backbones while offering greater chemical stability and synthetic accessibility. This has opened up new avenues for drug design, particularly in targeting protein-protein interactions that are difficult to address with traditional peptide-based drugs.

Recent studies have also explored the pharmacokinetic properties of spirocyclic compounds like this one. The rigid spirocyclic core can enhance metabolic stability, reducing degradation by enzymatic pathways such as cytochrome P450 oxidation or ester hydrolysis. This makes it an attractive candidate for oral administration and prolonged circulation in vivo.

The fluoren-9-ylmethyl esterase moiety has been investigated for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Preclinical studies have suggested that derivatives of this compound may exhibit anti-inflammatory effects by inhibiting key enzymes involved in cytokine production and neutrophil recruitment.

Another area of interest is the use of this compound as a tool for studying enzyme mechanisms. The spirocyclic framework provides a stable scaffold that can be modified to probe substrate binding interactions at active sites. This has been particularly useful in understanding the catalytic mechanisms of enzymes such as kinases and phosphodiesterases.

The development of novel analytical techniques has further enhanced our ability to study this compound's behavior in biological systems. Techniques such as mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its structure-function relationships.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-8-methyl-2,8-diazaspiro4.5decane-4-carboxylic acid (CAS No. 2172294-91-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential applications in drug design and biotechnology, make it a valuable asset in the quest for novel therapeutic agents.